N-(4-acetylphenyl)-4-[(3,4-dimethylphenoxy)methyl]benzamide

• IUPAC Name: N-(4-acetylphenyl)-4-[(3,4-dimethylphenoxy)methyl]benzamide
• InChI: InChI=1S/C24H23NO3/c1-16-4-13-23(14-17(16)2)28-15-19-5-7-21(8-6-19)24(27)25-22-11-9-20(10-12-22)18(3)26/h4-14H,15H2,1-3H3,(H,25,27)
• InChI Key: UYECTAJPTSJTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)C)C
• Molecular Formula: C24H23NO3
• Molecular Weight: 373.4 g/mol

Description

N-(4-acetylphenyl)-4-[(3,4-dimethylphenoxy)methyl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'DMXAA' and has been studied extensively for its antitumor properties.

Mechanism of Action

DMXAA exerts its antitumor effects by activating the immune system and inducing the production of cytokines (small proteins that regulate immune responses). Specifically, DMXAA activates the production of interferon-alpha and tumor necrosis factor-alpha, which are known to have antitumor properties. DMXAA also inhibits the formation of blood vessels that supply nutrients to tumors, thereby starving them of the resources they need to grow and proliferate.
Biochemical and Physiological Effects:
DMXAA has been shown to have a range of biochemical and physiological effects. It has been shown to increase the production of cytokines, activate immune cells, and inhibit the formation of blood vessels. DMXAA has also been shown to induce apoptosis in cancer cells and enhance the efficacy of chemotherapy and radiation therapy. In addition, DMXAA has been shown to have anti-inflammatory properties and may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMXAA for lab experiments is its relatively simple synthesis method. DMXAA is also stable and can be stored for extended periods of time. However, DMXAA has limited solubility in water, which can make it difficult to administer in experiments. In addition, DMXAA has been shown to have toxic effects at high doses, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of DMXAA. One area of research is the development of new formulations of DMXAA that improve its solubility and bioavailability. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to DMXAA treatment. Finally, there is ongoing research into the use of DMXAA in combination with other therapies, such as immunotherapy and targeted therapy, to enhance its antitumor effects.

Scientific Research Applications

DMXAA has been extensively studied for its potential antitumor properties. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and enhance the efficacy of chemotherapy and radiation therapy. DMXAA has also been studied for its potential use in the treatment of viral infections, such as hepatitis C and HIV.